N-(3-bromobenzyl)-4-(3-methoxypyrrolidin-1-yl)benzamide

• IUPAC Name: N-[(3-bromophenyl)methyl]-4-(3-methoxypyrrolidin-1-yl)benzamide
• InChI: InChI=1S/C19H21BrN2O2/c1-24-18-9-10-22(13-18)17-7-5-15(6-8-17)19(23)21-12-14-3-2-4-16(20)11-14/h2-8,11,18H,9-10,12-13H2,1H3,(H,21,23)
• InChI Key: VODQOROEGSURMY-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(C1)C2=CC=C(C=C2)C(=O)NCC3=CC(=CC=C3)Br
• Molecular Formula: C19H21BrN2O2
• Molecular Weight: 389.3 g/mol

Description

N-(3-bromobenzyl)-4-(3-methoxypyrrolidin-1-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential as a pharmacological agent. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been extensively studied.

Scientific Research Applications

Photodynamic Therapy Applications

One study explored the synthesis and characterization of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups, highlighting their significant potential for use as Type II photosensitizers in the treatment of cancer through photodynamic therapy. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, which are critical for Type II mechanisms in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Neuroleptic Activity

Another research domain involves the neuroleptic activity of benzamides. A study on benzamides of N,N-disubstituted ethylenediamines, including cyclic alkane-1,2-diamines, showed potential neuroleptic effects. These compounds were evaluated for their inhibitory effects on apomorphine-induced stereotyped behavior in rats, demonstrating a good correlation between structure and activity, suggesting potential use in the treatment of psychosis (Iwanami et al., 1981).

Synthesis Methodologies

Research into the synthesis methodologies for related compounds includes a study on the high-yield synthesis of certain benzamides and their precursors for the preparation of radio-labelled compounds. This demonstrates the importance of these compounds in medical imaging and potentially in the treatment of diseases through targeted radiotherapy (Bobeldijk et al., 1990).

Anticancer Evaluations

Furthermore, some benzamides have been synthesized and evaluated for their anticancer activity. For instance, a series of benzamides were synthesized and tested against a panel of 60 cancer cell lines, demonstrating the potential of these compounds in anticancer drug development (Bekircan et al., 2008).